4-(3,4-Dichloroanilino)-2-[2-(2-hydroxyethoxy)ethylamino]-4-oxobutanoic acid

• IUPAC Name: 4-(3,4-dichloroanilino)-2-[2-(2-hydroxyethoxy)ethylamino]-4-oxobutanoic acid
• InChI: InChI=1S/C14H18Cl2N2O5/c15-10-2-1-9(7-11(10)16)18-13(20)8-12(14(21)22)17-3-5-23-6-4-19/h1-2,7,12,17,19H,3-6,8H2,(H,18,20)(H,21,22)
• InChI Key: RIVLJLXFAUIATB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)CC(C(=O)O)NCCOCCO)Cl)Cl
• Molecular Formula: C14H18Cl2N2O5
• Molecular Weight: 365.2 g/mol
• CAS No.: 1030613-81-0

Description

4-(3,4-Dichloroanilino)-2-[2-(2-hydroxyethoxy)ethylamino]-4-oxobutanoic acid is a useful research compound. Its molecular formula is C14H18Cl2N2O5 and its molecular weight is 365.21. The purity is usually 95%.
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Scientific Research Applications

Catalytic Synthesis Techniques

Research highlights the development of catalytic synthesis techniques for creating complex molecules efficiently. For example, Kiyani and Ghorbani (2015) described a boric acid-catalyzed multi-component reaction for the synthesis of 4H-isoxazol-5-ones in aqueous medium, showcasing the method's efficiency, simplicity, and green chemistry aspects (Kiyani & Ghorbani, 2015).

Advanced Material Synthesis

El‐Faham et al. (2013) explored the use of OxymaPure/DIC for synthesizing a novel series of α-ketoamide derivatives, highlighting the superior yields and purity achieved through this method compared to traditional approaches (El‐Faham et al., 2013).

Structural and Spectroscopic Analysis

Fernandes et al. (2017) conducted a comprehensive study on the crystal structure of a chloramphenicol derivative, using single-crystal X-ray diffraction and vibrational spectroscopy. This work exemplifies the importance of detailed molecular structure analysis in understanding chemical reactivity and properties (Fernandes et al., 2017).

Biocatalysis and Green Chemistry

The synthesis and application of keto esters through biocatalysis, as demonstrated by Ishihara et al. (2001), underline the potential for environmentally friendly chemical processes. This research utilized marine microalgae for the stereoselective reduction of keto esters, illustrating the use of biocatalysts in organic synthesis (Ishihara et al., 2001).

Novel Compound Synthesis

Research into the synthesis of new compounds with potential biological activity also represents a significant area of application. For instance, Aal (2002) described the synthesis of new S-DABO and HEPT analogues, suggesting the exploration of novel compounds for therapeutic applications (Aal, 2002).